Cas no 2229121-62-2 (2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol)

• Product Name: 2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol
• CAS No: 2229121-62-2
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 6423383
• PubChem ID: 165785240
• Update Time: 2025-08-04

2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol Chemical and Physical Properties

Names and Identifiers

• 2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol
• EN300-1735951
• 2229121-62-2

• Inchi： 1S/C9H10O4/c1-2-6(11)9-7(12)3-5(10)4-8(9)13/h2-4,6,10-13H,1H2
• InChI Key： KENKWBMFUDJCEM-UHFFFAOYSA-N
• SMILES： OC(C=C)C1C(=CC(=CC=1O)O)O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.9Ų

Additional information on 2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol

Recent Advances in the Study of 2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol (CAS: 2229121-62-2)

The compound 2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol (CAS: 2229121-62-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of polyphenolic derivatives, which are known for their antioxidant and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol exhibits promising inhibitory effects on pro-inflammatory cytokines, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, research has also explored the compound's anticancer potential. A preclinical study conducted by researchers at the University of Cambridge in 2024 revealed that derivatives of 2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol could selectively target cancer cell lines by modulating specific signaling pathways involved in apoptosis and cell proliferation. These findings open new avenues for the development of targeted cancer therapies.

The synthesis of 2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol has also seen advancements. A recent publication in Organic Letters (2024) detailed an optimized synthetic route that improves yield and purity, making the compound more accessible for further pharmacological studies. This methodological breakthrough is expected to accelerate research into its therapeutic applications.

Despite these promising developments, challenges remain. The compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing studies are focusing on structural modifications to enhance its drug-like properties while retaining its biological activity.

In conclusion, 2-(1-hydroxyprop-2-en-1-yl)benzene-1,3,5-triol (CAS: 2229121-62-2) represents a versatile scaffold with significant potential in medicinal chemistry. Its dual role as an anti-inflammatory and anticancer agent, coupled with recent synthetic advancements, positions it as a promising candidate for future drug development. Continued research is essential to fully elucidate its mechanisms of action and optimize its therapeutic efficacy.